Cas no 119302-24-8 ((2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane)

(2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane Properties

Names and Identifiers

• (2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane
• (2,3,5,16,17)-17-Acetoxy-3-Hydroxy-5-Androstane
• (2B,3A,5A,16B,17B)-17-ACETOXY-3-HYDROXY-2-(4-MORPHOLINYL)-16-(1-PYRROLIDINYL)ANDROSTANE(9CI)
• (2β,3α,5α,16β,17β)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane
• 2β,3α,5α,16β,17β)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane
• Androstane-3,17-diol, 2-(4- morpholinyl)-16-(1-pyrrolidinyl)-, 17-acetate,(2β,3α,5α,16β, 17β)-
• Rocuronium Bromide Intermediate VIII
• (2b,3a,5a,16b,17b)-2-(4-Morpholinyl)-16-(1-pyrrolidinyl)-androstane-3,17-diol 17-acetate
• LK-8
• RocuroniuM interMediate D
• Rocuronium Bromide Impurity I
• Rocuronium Bromide Intermediate 8
• Rocuronium bromide intermeidate (LK-8)
• RocuroniuM Related CoMpound A (EP iMpurity A)
• 2-β-(4-Morpholinyl)-16β-(1-pyrrolidinyl)-5a-androstan-3a,17β-diol-17-acetate
• 2β-(4-Morpholinyl)-16β-(1-pyrrolidinyl)-5α-androstane-3α,17β-diol 17-acetate
• (2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)
• Rocuronium Bromide EP Impurity A
• YBZSVMDKHBRYNB-RIQJFVKASA-N
• C29H48N2O4
• CR0017
• O155
• BC651839
• AX8030449
• ST2414209
• 302A248
• (2beta,3alpha,5alpha,16beta,17beta)-17-acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane
• 2beta-(4-morpholinyl)-16beta-(1-pyrrolidinyl)-5alpha-androstan-3alpha,17beta-diol 17-acetate
• [(2S,3S,5S,8R,9S,10S,13S,14S,16S,17R)-3-hydroxy-10,13-dimethyl-2-morpholin-4-yl-16-pyrrolidin-1-yl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate
• Q-101013
• TA73HT9XMF
• AC-5927
• 3-Hydroxy-2-(morpholin-4-yl)-16-(pyrrolidin-1-yl)-5-androstan-17-yl acetate
• (2beta,3alpha,5alpha,16beta,17beta)-2-(4-morpholinyl)-16(1-pyrrolidinyl)-androstane-3,17-diol 17-acetate
• SCHEMBL1036319
• C71637
• CS-0155031
• EC 601-596-0
• 3.ALPHA.-HYDROXY-2.BETA.-(MORPHOLIN-4-YL)-16.BETA.-(PYRROLIDIN-1-YL)-5.ALPHA.-ANDROSTAN-17.BETA.-YL ACETATE
• UNII-TA73HT9XMF
• DS-15502
• ROCURONIUM BROMIDE IMPURITY A [EP IMPURITY]
• 119302-24-8
• DTXSID601035727
• ANDROSTANE-3,17-DIOL, 2-(4-MORPHOLINYL)-16-(1-PYRROLIDINYL)-, 17-ACETATE, (2.BETA.,3.ALPHA.,5.ALPHA.,16.BETA.,17.BETA.)-
• DESALLYL ROCURONIUM
• Androstane-3,17-diol, 2-(4-morpholinyl)-16-(1-pyrrolidinyl)-, 17-acetate, (2beta,3alpha,5alpha,16beta,17beta)-
• 3alpha-Hydroxy-2beta-(morpholin-4-yl)-16beta-(pyrrolidin-1-yl)-5alpha-androstan-17beta-yl Acetate
• AKOS015966774
• (2?,3?,5?,16?,17?)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane
• (1R,2S,3AS,3BR,5AS,7S,8S,9AS,9BS,11AS)-7-HYDROXY-9A,11A-DIMETHYL-8-(MORPHOLIN-4-YL)-2-(PYRROLIDIN-1-YL)-TETRADECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-1-YL ACETATE
• (2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane(9ci)
• RocuroniuM BroMide InterMediate VIII
• +Expand

• MDL： MFCD09833552
• InChIKey： YBZSVMDKHBRYNB-RIQJFVKASA-N
• Inchi： 1S/C29H48N2O4/c1-19(32)35-27-24(30-10-4-5-11-30)17-23-21-7-6-20-16-26(33)25(31-12-14-34-15-13-31)18-29(20,3)22(21)8-9-28(23,27)2/h20-27,33H,4-18H2,1-3H3/t20-,21+,22-,23-,24-,25-,26-,27-,28-,29-/m0/s1
• SMILES： O(C(C([H])([H])[H])=O)[C@@]1([H])[C@]([H])(C([H])([H])[C@]2([H])[C@]1(C([H])([H])[H])C([H])([H])C([H])([H])[C@]1([H])[C@@]3(C([H])([H])[H])C([H])([H])[C@@]([H])([C@]([H])(C([H])([H])[C@]3([H])C([H])([H])C([H])([H])[C@]12[H])O[H])N1C([H])([H])C([H])([H])OC([H])([H])C1([H])[H])N1C([H])([H])C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Exact Mass: 488.36100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 488.361
• Heavy Atom Count: 35
• Complexity: 796
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.4
• Topological Polar Surface Area: 62.2

Experimental Properties

• LogP: 3.58250
• PSA: 62.24000
• Refractive Index: 1.573
• Boiling Point: 574.1°C at 760 mmHg
• Flash Point: 301°C
• Density: 1.17

(2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

(2b,3a,5a,16b,17b)-17-Acetoxy-3-hydroxy-2-(4-morpholinyl)-16-(1-pyrrolidinyl)androstane Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000